Uracil 1-beta-D-arabinofuranoside
Overview
Description
A pyrimidine nucleoside formed in the body by the deamination of CYTARABINE.
Scientific Research Applications
Enzymatic Acylation in Green Solvents
Uracil 1-beta-D-arabinofuranoside has been studied for enzymatic acylation using hexanoic anhydride and vinyl esters by Candida antarctica lipase B (CALB lipase). This process demonstrates excellent regioselectivity and high analytical reaction yields. A significant aspect of this research is the use of 2-methyltetrahydrofuran (MeTHF) as a greener alternative to tetrahydrofuran (THF) in these biocatalyzed processes, highlighting a move towards more environmentally friendly solvents in biochemical reactions (Simeó, Sinisterra, & Alcántara, 2009).
Antiviral Applications
Studies on various derivatives of Uracil 1-beta-D-arabinofuranoside have demonstrated significant antiviral activities, particularly against herpes viruses such as varicella zoster virus (VZV) and Epstein Barr virus (EBV). This research emphasizes the potential of Uracil 1-beta-D-arabinofuranoside in the development of antiviral agents (Choi et al., 2000).
Application in Synthesis of Dihydropacidamycins
Uracil 1-beta-D-arabinofuranoside has been used in the synthesis of dihydropacidamycins, highlighting its role in the development of new nucleosides. This research explores its applications in biological activity studies, particularly in recognizing uracil as the base (Lemoine, Magon, & Hecker, 2002).
Cancer Research
Uracil 1-beta-D-arabinofuranoside and its derivatives have been explored in cancer research. For example, a study investigated the pharmacokinetics of 2′-deoxy-2′-[18F]fluoro-1-β-D-arabinofuranosyluracil in cancer patients, contributing to understanding its potential as an antineoplastic agent and its suitability for imaging in cancer diagnosis and treatment (Sun et al., 2006).
Development of Novel Anti-VZV Agents
Research on 5-substituted uracil nucleoside derivatives, which include Uracil 1-beta-D-arabinofuranoside, has shown promising results in developing novel antiviral agents against varicella zoster virus (VZV). These compounds have been compared to existing treatments like acyclovir, offering insights into potential new therapies (Onishi et al., 2000).
Mycobacterium Inhibition
Studies have investigated the effects of 1-beta-D-2'-arabinofuranosyl and 1-(2'-deoxy-2'-fluoro-beta-D-2'-ribofuranosyl) pyrimidine nucleosides on Mycobacterium tuberculosis, M. bovis, and M. avium. These studies highlight the potential of Uracil 1-beta-D-arabinofuranoside derivatives in developing new antimycobacterial agents (Johar et al., 2007).
properties
IUPAC Name |
1-[(2R,3R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6?,7-,8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTQHJPVMGBUCF-RNMRRNDGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@@H](C([C@H](O2)CO)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Uracil 1-beta-D-arabinofuranoside | |
CAS RN |
3083-77-0 |
Source
|
| Record name | 1-β-D-arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.443 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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